Methyl 2-cyano-6-methoxyisonicotinate
Cat. No. B8811409
M. Wt: 192.17 g/mol
InChI Key: FXWZHLVJDHXTFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09029370B2
Procedure details
Under N2, methyl 2-cyano-6-methoxyisonicotinate (0.433 g, 2.25 mmol, Eq: 1.00) was dissolved in THF (25.0 ml) and Methanol (3.03 ml). At 0° C., 1M LiOH in H2O (2.82 ml, 2.82 mmol, Eq: 1.25) was added and the RM was stirred at 0° C. for 30 minutes. Control with TLC: the reaction was finished. The reaction mixture was acidified with 1M HCl. The mixture was diluted with H2O and extracted with EtOAc. The organic phase was dried over MgSO4; filtered; concentrated in vacuo. Light yellow solid. MS (EIC): 176.8 ([M−H]−)
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1[CH:4]=[C:5]([CH:10]=[C:11]([O:13][CH3:14])[N:12]=1)[C:6]([O:8]C)=[O:7])#[N:2].[Li+].[OH-].Cl>C1COCC1.CO.O>[C:1]([C:3]1[CH:4]=[C:5]([CH:10]=[C:11]([O:13][CH3:14])[N:12]=1)[C:6]([OH:8])=[O:7])#[N:2] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0.433 g
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Type
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reactant
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Smiles
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C(#N)C=1C=C(C(=O)OC)C=C(N1)OC
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Four
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Name
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Quantity
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3.03 mL
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Type
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solvent
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Smiles
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CO
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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the RM was stirred at 0° C. for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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Smiles
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C(#N)C=1C=C(C(=O)O)C=C(N1)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
